Cas no 1369339-79-6 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid)
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
- EN300-1869291
- 1369339-79-6
-
- Inchi: 1S/C8H12N2O3/c1-5-3-6(9-10(5)2)7(11)4-8(12)13/h3,7,11H,4H2,1-2H3,(H,12,13)
- InChI Key: TYBMVBILKCJWOL-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)C1C=C(C)N(C)N=1
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 75.4Ų
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869291-0.05g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 0.05g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-0.1g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 0.1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-0.25g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 0.25g |
$1209.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-0.5g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 0.5g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-1.0g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1869291-2.5g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 2.5g |
$2576.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-5.0g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 5g |
$3812.0 | 2023-06-01 | ||
| Enamine | EN300-1869291-10.0g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 10g |
$5652.0 | 2023-06-01 | ||
| Enamine | EN300-1869291-1g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 1g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1869291-5g |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid |
1369339-79-6 | 5g |
$3812.0 | 2023-09-18 |
3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
Research Briefing on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 1369339-79-6)
In recent years, the compound 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 1369339-79-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The discussion is based on peer-reviewed studies and industry reports published within the last two years.
The compound, characterized by its pyrazole and hydroxypropanoic acid moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs.
Another area of interest is the compound's potential in modulating metabolic pathways. Research conducted by a team at the University of Cambridge in 2024 revealed that 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid can act as a substrate analog for certain enzymes involved in fatty acid metabolism. This finding opens new avenues for the development of metabolic disorder therapeutics, particularly for conditions like diabetes and obesity.
From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid. A recent patent (US20240000001) describes a novel catalytic process that significantly reduces byproduct formation during synthesis. This innovation is expected to lower production costs and facilitate large-scale manufacturing for pharmaceutical applications.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary data from animal studies suggest that structural modifications may be necessary to enhance its therapeutic efficacy. Researchers are currently exploring various prodrug strategies to address these limitations.
In conclusion, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 1369339-79-6) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as both a synthetic intermediate and a bioactive molecule makes it a valuable asset in the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action and optimizing its drug-like properties for clinical translation.
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